(R)-10-Monohydroxy-10,11-dihydro Carbamazepine O-|A-D-Glucuronide Sodium Salt
(R)-10-Monohydroxy-10,11-dihydro Carbamazepine O-|A-D-Glucuronide Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
104746-01-2
VCID:
VC0128691
InChI:
InChI=1S/C21H22N2O8/c22-21(29)23-12-7-3-1-5-10(12)9-14(11-6-2-4-8-13(11)23)30-20-17(26)15(24)16(25)18(31-20)19(27)28/h1-8,14-18,20,24-26H,9H2,(H2,22,29)(H,27,28)/t14-,15+,16+,17-,18+,20-/m1/s1
SMILES:
C1C(C2=CC=CC=C2N(C3=CC=CC=C31)C(=O)N)OC4C(C(C(C(O4)C(=O)[O-])O)O)O.[Na+]
Molecular Formula:
C21H22N2O8
Molecular Weight:
430.4 g/mol
(R)-10-Monohydroxy-10,11-dihydro Carbamazepine O-|A-D-Glucuronide Sodium Salt
CAS No.: 104746-01-2
Cat. No.: VC0128691
Molecular Formula: C21H22N2O8
Molecular Weight: 430.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 104746-01-2 |
|---|---|
| Molecular Formula | C21H22N2O8 |
| Molecular Weight | 430.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[(5R)-11-carbamoyl-5,6-dihydrobenzo[b][1]benzazepin-5-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H22N2O8/c22-21(29)23-12-7-3-1-5-10(12)9-14(11-6-2-4-8-13(11)23)30-20-17(26)15(24)16(25)18(31-20)19(27)28/h1-8,14-18,20,24-26H,9H2,(H2,22,29)(H,27,28)/t14-,15+,16+,17-,18+,20-/m1/s1 |
| Standard InChI Key | CMBFCYCIYDPVRG-PORHTEBOSA-N |
| Isomeric SMILES | C1[C@H](C2=CC=CC=C2N(C3=CC=CC=C31)C(=O)N)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O |
| SMILES | C1C(C2=CC=CC=C2N(C3=CC=CC=C31)C(=O)N)OC4C(C(C(C(O4)C(=O)[O-])O)O)O.[Na+] |
| Canonical SMILES | C1C(C2=CC=CC=C2N(C3=CC=CC=C31)C(=O)N)OC4C(C(C(C(O4)C(=O)O)O)O)O |
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